Cas no 64300-30-7 (Isoxazole, 3-(4-chlorophenyl)-5-ethoxy-)

Isoxazole, 3-(4-chlorophenyl)-5-ethoxy- structure
64300-30-7 structure
Product Name:Isoxazole, 3-(4-chlorophenyl)-5-ethoxy-
CAS No:64300-30-7
MF:C11H10ClNO2
MW:223.655601978302
CID:1681432
Update Time:2024-09-03

Isoxazole, 3-(4-chlorophenyl)-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3-(4-chlorophenyl)-5-ethoxy-
    • 3-(4-chloro-phenyl)-5-ethoxy-isoxazole
    • Inchi: 1S/C11H10ClNO2/c1-2-14-11-7-10(13-15-11)8-3-5-9(12)6-4-8/h3-7H,2H2,1H3
    • InChI Key: UOPRHBWCAGHZBX-UHFFFAOYSA-N
    • SMILES: O1C(OCC)=CC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

  • Exact Mass: 223.0401

Experimental Properties

  • Density: 1.220±0.06 g/cm3(Predicted)
  • Melting Point: 91-92 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 351.3±27.0 °C(Predicted)
  • PSA: 35.26
  • pka: -3.91±0.50(Predicted)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司